![molecular formula C21H25N5O2 B2517479 8-isopropyl-1,6,7-trimethyl-3-phenethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione CAS No. 878734-73-7](/img/structure/B2517479.png)
8-isopropyl-1,6,7-trimethyl-3-phenethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
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Description
8-isopropyl-1,6,7-trimethyl-3-phenethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione, commonly known as roscovitine, is a synthetic purine derivative that has been extensively studied for its potential therapeutic applications. Roscovitine has been shown to exhibit a wide range of biological activities, including anti-cancer, anti-inflammatory, and anti-viral properties.
Scientific Research Applications
- ITMPD has shown promise as an anticancer agent . Researchers have explored its ability to inhibit tumor growth by interfering with cell cycle progression and inducing apoptosis . Further studies are needed to elucidate its precise mechanisms and evaluate its efficacy against specific cancer types.
- The compound’s unique structure makes it a candidate for antiviral drug development. Preliminary investigations suggest that ITMPD exhibits antiviral activity against certain viruses, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV) . Its potential lies in disrupting viral replication or entry processes.
- ITMPD has been studied for its anti-inflammatory effects . By modulating immune responses and cytokine production, it may offer therapeutic benefits in conditions such as rheumatoid arthritis, inflammatory bowel disease, and asthma .
- Researchers have explored ITMPD’s impact on neuronal health. It demonstrates neuroprotective properties , potentially mitigating neurodegenerative diseases like Alzheimer’s and Parkinson’s . Mechanisms may involve antioxidant activity and inhibition of neuroinflammation.
- The compound’s vasodilatory effects have implications for cardiovascular health. ITMPD may enhance blood flow, making it relevant in conditions like hypertension and ischemic heart disease .
- Beyond its direct applications, ITMPD serves as a valuable building block in medicinal chemistry . Researchers use it to synthesize novel derivatives with tailored properties, exploring variations in substituents and functional groups .
Anticancer Potential
Antiviral Activity
Anti-Inflammatory Properties
Neuroprotective Effects
Cardiovascular Applications
Chemical Synthesis and Medicinal Chemistry
properties
IUPAC Name |
4,7,8-trimethyl-2-(2-phenylethyl)-6-propan-2-ylpurino[7,8-a]imidazole-1,3-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25N5O2/c1-13(2)25-14(3)15(4)26-17-18(22-20(25)26)23(5)21(28)24(19(17)27)12-11-16-9-7-6-8-10-16/h6-10,13H,11-12H2,1-5H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SKZDNIIWZGDMQP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N(C2=NC3=C(N12)C(=O)N(C(=O)N3C)CCC4=CC=CC=C4)C(C)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
CID 6484972 |
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